Cas no 23890-08-6 (N-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)methylidenehydroxylamine)

• Product Name: N-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)methylidenehydroxylamine
• CAS No: 23890-08-6
• MF: C₁₂H₁₃N₃O
• MW: 215.251122236252
• MDL: MFCD01912781
• CID: 2659581
• PubChem ID: 5344280
• Update Time: 2025-11-06

N-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)methylidenehydroxylamine Chemical and Physical Properties

Names and Identifiers

• (NZ)-N-[(3,5-dimethyl-1-phenylpyrazol-4-yl)methylidene]hydroxylamine
• N-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)methylidenehydroxylamine
• CHEMBL3198719
• MFCD01912781
• STL411567
• N-[(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)methylidene]hydroxylamine
• AKOS001513922
• SMR000104682
• (NE)-N-[(3,5-dimethyl-1-phenylpyrazol-4-yl)methylidene]hydroxylamine
• 23890-08-6
• 3,5-Dimethyl-1-phenyl-1H-pyrazole-4-carbaldehyde oxime
• MLS000108729
• BIM-0030022.P001
• SR-01000222369
• SR-01000222369-1
• (E)-N-[(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)methylidene]hydroxylamine
• (E)-1-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)-N-hydroxymethanimine
• EN300-111070

• MDL： MFCD01912781
• Inchi： 1S/C12H13N3O/c1-9-12(8-13-16)10(2)15(14-9)11-6-4-3-5-7-11/h3-8,16H,1-2H3/b13-8+
• InChI Key： RCSJQQFWHWWMMN-MDWZMJQESA-N
• SMILES： O/N=C/C1C(C)=NN(C2C=CC=CC=2)C=1C

Computed Properties

• Exact Mass: 215.105862047Da
• Monoisotopic Mass: 215.105862047Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 50.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on N-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)methylidenehydroxylamine

Professional Introduction to N-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)methylidenehydroxylamine (CAS No. 23890-08-6)

N-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)methylidenehydroxylamine is a specialized organic compound characterized by its intricate molecular structure and significant potential in the field of pharmaceutical research. This compound, identified by the CAS number 23890-08-6, has garnered attention due to its unique chemical properties and its role in the development of novel therapeutic agents.

The molecular framework of N-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)methylidenehydroxylamine consists of a pyrazole core substituted with dimethyl and phenyl groups, which contribute to its distinctive reactivity and binding affinity. The presence of a hydroxylamine functional group further enhances its utility in synthetic chemistry and drug design. This compound's structural features make it a promising candidate for investigating various biological pathways and mechanisms.

In recent years, significant advancements have been made in understanding the pharmacological properties of N-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)methylidenehydroxylamine. Research has demonstrated its potential in modulating enzyme activity and interacting with specific protein targets. For instance, studies have highlighted its ability to inhibit certain kinases, which are critical in cancer progression. The compound's ability to engage with these targets suggests its therapeutic relevance in oncology and other related fields.

The synthesis of N-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)methylidenehydroxylamine involves multi-step organic reactions that require precise control over reaction conditions. The pyrazole moiety is a key structural element that contributes to the compound's stability and bioavailability. The dimethyl and phenyl substituents enhance its solubility and interactions with biological systems, making it an attractive scaffold for drug development.

Recent studies have also explored the derivatives of N-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)methylidenehydroxylamine, focusing on their pharmacokinetic profiles and efficacy. These derivatives have shown promise in preclinical trials for treating inflammatory diseases and neurological disorders. The compound's ability to cross the blood-brain barrier has been particularly noted, which is crucial for developing treatments targeting central nervous system disorders.

The role of N-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)methylidenehydroxylamine in medicinal chemistry extends beyond its direct therapeutic applications. It serves as a valuable intermediate in the synthesis of more complex molecules, enabling researchers to explore new chemical entities with enhanced pharmacological properties. The compound's versatility makes it a cornerstone in the development of innovative drug candidates.

In conclusion, N-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-y)methylidenehydroxylamine (CAS No. 23890-08) is a multifaceted compound with significant implications in pharmaceutical research. Its unique structural features and biological activities position it as a key player in the development of novel therapeutics. As research continues to uncover new applications and derivatives, this compound is poised to play an increasingly important role in addressing unmet medical needs.